Cas no 915-35-5 (Hecogenin acetate)

Hecogenin acetate structure

Product Name:Hecogenin acetate

CAS No:915-35-5

MF:C₂₉H₄₄O₅

MW:472.656669616699

MDL:MFCD00005088

CID:806483

PubChem ID:87570924

Update Time:2024-10-26

Hecogenin acetate Chemical and Physical Properties

Names and Identifiers

- Spirostan-12-one,3-(acetyloxy)-, (3b,5a,25R)-
- Hecogenin Acetate
- 5K0WKD513R
- C29H44O5
- NSC15489
- HECOGENIN, ACETATE
- 12-Oxo-5-alpha-spirostan-3-beta-yl acetate
- Hecogenin Acetate , 90%
- Hecogenin acetate, >=90%
- CVKZWRTYHCDWTE-RSEFXUKDSA-N
- V5214
- (3β,5α,25R)-3-(Acetyloxy)spirostan-12-one (ACI)
- 5α,25D-Spirostan-12-one, 3β-hydroxy-, acetate (6CI, 7CI)
- 5α-Spirostan-12-one, 3β-hydroxy-, acetate, (25R)- (8CI)
- Spiro[8H-naphth[2′,1′:4,5]indeno[2,1-b]furan-8,2′-[2H]pyran], spirostan-12-one deriv. (ZCI)
- 3β-Acetoxy-5α-spirostan-12-one
- NSC 15489
- 5alpha,25D-Spirostan-12-one, 3beta-hydroxy-, acetate
- UNII-5K0WKD513R
- (3beta,5alpha,25R)-3-(Acetyloxy)spirostan-12-one; 3beta-Hydroxy-5alpha,25D-spirostan-12-one Acetate; Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran] Spirostan-12-one deriv.; 3beta-Acetoxy-5alpha-spirostan-12-one; NSC 15489;
- 5alpha-Spirostan-12-one, 3beta-hydroxy-, acetate, (25R)-
- 12-OXO-5-.ALPHA.-SPIROSTAN-3-.BETA.-YL ACETATE
- (22R,25R)-3BETA-ACETOXY-5ALPHA-SPIROSTANE-12-ONE
- Spirostan-12-one, 3-(acetyloxy)-, (3b,5a,25R)-
- 3beta-Acetoxy-5alpha-spirostan-12-one
- 915-35-5
- 5.alpha.-Spirostan-12-one, acetate, (25R)-
- (3beta,5alpha,25R)-12-oxospirostan-3-yl acetate
- (22R,25R)-3.BETA.-ACETOXY-5.ALPHA.-SPIROSTANE-12-ONE
- Q27262471
- 3beta-acetoxy-(25r)-5alpha-spirostan-12-one
- J195.206D
- AI3-44894
- 5.alpha.-Spirostan-12-one, 3.beta.-hydroxy-, acetate, (25R)-
- (3.BETA.,5.ALPHA.,25R)-12-OXOSPIROSTAN-3-YL ACETATE
- ((1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethyl-10-oxospiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-oxane)-16-yl) acetate
- (22R,25R)-12-OXO-28-OXA-5.ALPHA.-SPIROSOLANE-3.BETA.-OL ACETATE
- CHEMBL2332640
- 5.ALPHA.,25D-SPIROSTAN-12-ONE, 3.BETA.-HYDROXY-, ACETATE
- Hecogenin Acetate, 90%
- CHEBI:168130
- SCHEMBL353226
- HY-126941
- NSC-15489
- (-)-Hecogenin acetate
- Spirostan-12-one, 3-(acetyloxy)-, (3beta,5alpha,25R)-
- MFCD00005088
- Spirostan-12-one, 3-(acetyloxy)-, (3.beta.,5.alpha.,25R)-
- Hecogenin acetic acid
- EINECS 213-021-7
- CS-0108520
- (22R,25R)-12-OXO-28-OXA-5ALPHA-SPIROSOLANE-3BETA-OL ACETATE
- [(1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethyl-10-oxospiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl] acetate
- 3.BETA.-ACETOXY-5.ALPHA.-SPIROSTAN-12-ONE
- Hecogenin acetate
- MDL： MFCD00005088
- Inchi： 1S/C29H44O5/c1-16-8-11-29(32-15-16)17(2)26-24(34-29)13-23-21-7-6-19-12-20(33-18(3)30)9-10-27(19,4)22(21)14-25(31)28(23,26)5/h16-17,19-24,26H,6-15H2,1-5H3/t16-,17+,19+,20+,21-,22+,23+,24+,26+,27+,28-,29-/m1/s1
- InChI Key： CVKZWRTYHCDWTE-RSEFXUKDSA-N
- SMILES： C[C@]12C(=O)C[C@@H]3[C@]4(CC[C@H](OC(=O)C)C[C@@H]4CC[C@H]3[C@@H]1C[C@@H]1O[C@@]3(OC[C@H](C)CC3)[C@H]([C@H]21)C)C

Computed Properties

Exact Mass: 472.31900
Monoisotopic Mass: 472.31887450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 34
Rotatable Bond Count: 2
Complexity: 871
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 12
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 5.4
Topological Polar Surface Area: 61.8

Experimental Properties

Color/Form: White crystals.
Density: 1.2±0.1 g/cm3
Melting Point: 246-248 °C (dec.) (lit.)
Boiling Point: 557.5±50.0 °C at 760 mmHg
Flash Point: 264.7±18.1 °C
Refractive Index: -4 ° (C=1, Dioxane)
PSA: 61.83000
LogP: 5.54360
Solubility: Not determined
Vapor Pressure: 0.0±1.5 mmHg at 25°C

Hecogenin acetate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Hecogenin acetate Pricemore >>

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TRC	H129950-250mg	Hecogenin Acetate, 90%	915-35-5		250mg	$ 150.00	2023-09-07
TRC	H129950-1g	Hecogenin Acetate, 90%	915-35-5		1g	$ 316.00	2023-09-07
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Hecogenin acetate Production Method

Production Method 1

467-55-0

915-35-5

Reaction Conditions

1.1 Solvents: Acetic anhydride , Pyridine ; overnight, rt

Reference

: Synthesis of Betamethasone From the Waste of Thai Agave Sisalana

Kongkathip, Ngampong; et al, Synthetic Communications, 2006, 36(7), 865-874

Production Method 2

467-55-0

915-35-5

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 4 h, reflux

Reference

: Process improvement on the synthesis of C-nor-D-homo sapogenin

Zhou, Huan; et al, Hecheng Huaxue, 2009, 17(4), 517-520

Production Method 3

915-35-5

Reaction Conditions

1.1 Reagents: Copper(II) nitrate hemipentahydrate Solvents: Tetrahydrofuran ; 5 min, rt
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 30 min, rt
1.3 Reagents: Tetrasodium EDTA Solvents: Ethyl acetate ; 20 min, rt

Reference

: Copper oxidation chemistry using a 19-iminopyridine-bearing steroidal ligand: (i) C5-C6 olefin difunctionalization and (ii) C1β-hydroxylation/C19-peroxidation

Offei, Samuel D.; et al, Steroids, 2022, 186,

Production Method 4

915-35-5

Reaction Conditions

Reference

: Digitanol glycosides. XX. Partial synthesis of dihydrodigacetigenin 3-acetate

Tschesche, Rudolf; et al, Chemische Berichte, 1969, 102(5), 1542-56

Production Method 5

467-55-0

915-35-5

Reaction Conditions

1.1 Solvents: Chloroform ; 10 min, rt
1.2 rt
1.3 Catalysts: Uranyl diacetate dihydrate ; 12 - 72 h, reflux

Reference

: Synthesis of esters from natural steroidal alcohols using Lewis type acid as a catalyst

Simeon, Jorge Lazaro Leyva; et al, LabCiencia con Noticias Tecnicas del Laboratorio, 2010, 18(3),

Production Method 6

915-35-5

Reaction Conditions

Reference

: A Practical solution for aqueous reactions of water-insoluble high-melting-point organic substrates

Cui, Xiaoxue; et al, Green Chemistry, 2012, 14(3), 668-672

Production Method 7

915-35-5

Reaction Conditions

Reference

: A process for the isolation of hecogenin from the juice of Agave sisalana and Agave veracruz

Srinivasulu, C.; et al, Research and Industry, 1983, 28(2), 104-6

Production Method 8

2137-20-4

915-35-5

Reaction Conditions

1.1 Solvents: Water ; rt
2.1 Solvents: Pyridine ; rt

Reference

: Transformations of solasodine and derivatives of hecogenin by Cunninghamella elegans

Patel, Asmita V.; et al, Phytochemistry, 1994, 35(1), 125-33

Production Method 9

38673-31-3

915-35-5

Reaction Conditions

1.1 -
2.1 Solvents: Water ; rt
3.1 Solvents: Pyridine ; rt

Reference

: Transformations of solasodine and derivatives of hecogenin by Cunninghamella elegans

Patel, Asmita V.; et al, Phytochemistry, 1994, 35(1), 125-33